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Compound of Interest

Compound Name: N-Formylindoline

Cat. No.: B030428 Get Quote

N-Formylindoline: A Technical Overview
This guide provides a detailed summary of the core molecular properties of N-Formylindoline,

a derivative of indoline. The information is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry.

Core Molecular Data
The fundamental quantitative data for N-Formylindoline is presented below, offering a clear

summary of its molecular composition and weight.

Property Value

Molecular Formula C₉H₉NO

Molecular Weight 147.17 g/mol [1][2][3]

Elemental Composition
Carbon (C), Hydrogen (H), Nitrogen (N),

Oxygen (O)

Synthesis of Formylated Indole Derivatives: An
Experimental Protocol
While specific experimental protocols for the direct synthesis of N-Formylindoline are not

readily available in the public literature, a common method for the formylation of the related

compound, indole, is the Vilsmeier-Haack reaction. This procedure provides a representative
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example of how a formyl group can be introduced onto an indole or similar heterocyclic

scaffold.

Reaction: Formylation of Indole to produce Indole-3-aldehyde

Reagents:

Indole

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Sodium Hydroxide (NaOH)

Ice

Procedure:

N,N-Dimethylformamide is cooled in an ice-salt bath.

Phosphorus oxychloride is added dropwise to the cooled DMF with stirring to form the

Vilsmeier reagent.

A solution of indole in DMF is then added to the Vilsmeier reagent at a controlled

temperature.

The reaction mixture is stirred and the temperature is raised to 35°C.

The resulting solution is then hydrolyzed by adding it to a mixture of ice and water.

The mixture is made alkaline by the addition of a sodium hydroxide solution.

The suspension is heated to boiling and then allowed to cool, promoting the precipitation of

the product.

The crude product, indole-3-aldehyde, is collected by filtration, washed with water, and then

air-dried.
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Elemental Composition of N-Formylindoline
The following diagram illustrates the elemental makeup of the N-Formylindoline molecule

based on its chemical formula, C₉H₉NO.

Elemental Composition of N-Formylindoline (C₉H₉NO)

N-Formylindoline
C₉H₉NO

Carbon (C)
9 atoms

Hydrogen (H)
9 atoms

Nitrogen (N)
1 atom

Oxygen (O)
1 atom

Click to download full resolution via product page

Elemental makeup of N-Formylindoline.

It is important to note that while N-Formylindoline is a structurally defined chemical, there is

limited publicly available information regarding its specific biological activity or involvement in

signaling pathways. The provided synthesis protocol is for a related, but structurally different,

compound and should be considered as a general example of a formylation reaction in this

chemical space. Further research is required to elucidate the specific biological roles and

synthetic routes for N-Formylindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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